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Compound of Interest

Compound Name: 5-(Pyrimidin-2-yl)pyrrolidin-2-one

Cat. No.: B12964573

Get Quote

Executive Summary & Structural Significance
5-(Pyrimidin-2-yl)pyrrolidin-2-one (C₈H₉N₃O, MW: 163.18 g/mol ) represents a fusion of a

pharmacologically active

-lactam ring and an electron-deficient pyrimidine moiety.

Chemical Role: It serves as a bioisostere for nicotine analogs (specifically norcotinine

derivatives) and a key intermediate in the synthesis of ATP-competitive kinase inhibitors.

Structural Dynamics: The molecule possesses a chiral center at C5 of the pyrrolidinone ring.

The pyrimidine ring, attached at its C2 position, introduces significant electron-withdrawing

effects, deshielding the C5 proton and influencing the lactam's acidity.

Spectroscopic Profile (NMR, IR, MS)
Nuclear Magnetic Resonance (NMR) Analysis
The NMR spectrum is characterized by the distinct coupling pattern of the 2-substituted

pyrimidine ring (A2X system) and the diastereotopic protons of the lactam ring.
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Predicted ¹H NMR Data (400 MHz, CDCl₃)
Note: Chemical shifts (

) are derived from substituent additivity rules and analogous scaffolds (e.g., 5-phenyl-2-
pyrrolidinone).
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Position (ppm) Multiplicity (Hz) Integration
Assignment
Logic

NH 6.50 - 7.50 br s - 1H

Lactam NH

(solvent/conc

entration

dependent).

Pyr-H4, H6 8.75 - 8.85 d 4.9 2H

Deshielded

by adjacent N

atoms;

equivalent

due to

symmetry.

Pyr-H5 7.25 - 7.35 t 4.9 1H
Coupled to

H4/H6.

Lactam-H5 4.85 - 5.05 dd 8.5, 4.0 1H

Methine

proton;

significantly

deshielded by

the

pyrimidine

ring.

Lactam-H3 2.35 - 2.55 m - 2H
-to-carbonyl;

complex

multiplet.

Lactam-H4 2.10 - 2.30 m - 1H
-proton

(diastereotopi

c A).

Lactam-H4' 2.55 - 2.70 m - 1H
-proton

(diastereotopi

c B).
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Predicted ¹³C NMR Data (100 MHz, CDCl₃)
Carbon (ppm) Type Assignment

C=O (Lactam) 177.5 Cq
Typical

-lactam carbonyl.

Pyr-C2 168.0 Cq

Ipso carbon;

deshielded by two N

atoms.

Pyr-C4, C6 157.5 CH -carbons of

pyrimidine.

Pyr-C5 119.5 CH -carbon of pyrimidine.

Lactam-C5 59.0 CH

Chiral center;

attached to

heterocycle.

Lactam-C3 29.5 CH₂ -to-carbonyl.

Lactam-C4 25.5 CH₂ -to-carbonyl.

Infrared Spectroscopy (FT-IR)
The IR spectrum is dominated by the lactam functionality and the aromatic heterocycle.

3200 – 3100 cm⁻¹: N-H stretch (Broad, H-bonded).

3050 cm⁻¹: C-H stretch (Aromatic/Pyrimidine).[1]

1690 – 1705 cm⁻¹: C=O stretch (Strong,

-lactam characteristic).

1580, 1430 cm⁻¹: C=N / C=C skeletal vibrations (Pyrimidine ring breathing).[1]
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Mass Spectrometry (MS)
Ionization Mode: ESI+ (Electrospray Ionization) or EI (Electron Impact).[1]

Molecular Ion:

(ESI).[1]

Fragmentation Pattern (EI/CID):

m/z 163: Molecular ion (

).

m/z 135: Loss of CO (

); characteristic of cyclic ketones/lactams.

m/z 107: Loss of ethylene (retro-Diels-Alder-like fragmentation of the lactam).

m/z 79: Pyrimidin-2-yl cation (base peak in some high-energy spectra).

Structural Elucidation Logic (Diagram)
The following diagram illustrates the connectivity and key NMR coupling networks used to

validate the structure.
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Caption: Structural connectivity showing the diagnostic NMR coupling networks between the

pyrimidine and lactam moieties.

Experimental Protocol: Synthesis & Validation
Synthesis Route (Representative)

Precursors: 2-Cyanopyrimidine + Succinic Anhydride (via Grignard/Reduction) OR 4-Amino-

4-(pyrimidin-2-yl)butanoic acid cyclization.

Standard Method: Radical alkylation of 2-pyrrolidinone is difficult; a more robust route

involves the cyclization of

-amino esters derived from pyrimidine aldehydes.

Sample Preparation for NMR
Solvent Choice: Dissolve 5-10 mg of the compound in 0.6 mL of CDCl₃ (Chloroform-d) for

standard analysis.

Note: If solubility is poor, use DMSO-d₆. In DMSO, the NH proton will appear as a sharp

singlet around 8.0-8.5 ppm and may couple to H5.

Reference: Calibrate to TMS (0.00 ppm) or residual solvent peak (CDCl₃: 7.26 ppm).

Acquisition:

Run standard 1H (16 scans).

Run COSY (Correlation Spectroscopy) to confirm the H3-H4-H5 spin system.

Run HSQC to assign carbons to protons.

Purity Check (HPLC-UV)
Column: C18 Reverse Phase (e.g., Agilent Zorbax, 3.5 µm).

Mobile Phase: Gradient 5% to 95% Acetonitrile in Water (+0.1% Formic Acid).[1]
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Detection: UV at 254 nm (strong pyrimidine absorption).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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